ethyl 2-hydroxy-2-(2-methylphenyl)acetate
Overview
Description
Ethyl 2-hydroxy-2-(2-methylphenyl)acetate is a chemical compound. It is an ester, which is a class of compounds that are derived from carboxylic acids . Esters are frequently the source of flavors and aromas in many fruits and flowers .
Synthesis Analysis
The synthesis of esters like this compound can be achieved through various methods. One common method is the reaction of carboxylic acids with alcohols in the presence of an acid catalyst . Another method involves the reaction of acid chlorides or acid anhydrides with alcohols . A specific synthesis process for a similar compound, 2-methyl-2’-phenylpropionic acid derivatives, has been described in a patent .Chemical Reactions Analysis
Esters like this compound can undergo various chemical reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions . They can also be converted to amides via an aminolysis reaction . Furthermore, esters can undergo trans-esterification reactions to form different esters .Properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 2-hydroxy-2-(2-methylphenyl)acetate can be achieved through a multi-step process involving the reaction of starting materials with various reagents and catalysts.", "Starting Materials": [ "2-methylphenol", "ethyl acetate", "sodium hydroxide", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "methyl iodide", "sodium borohydride", "acetic anhydride", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: 2-methylphenol is reacted with ethyl acetate in the presence of sodium hydroxide and sulfuric acid to form ethyl 2-(2-methylphenyl)acetate.", "Step 2: Ethyl 2-(2-methylphenyl)acetate is then treated with sodium bicarbonate to form ethyl 2-hydroxy-2-(2-methylphenyl)acetate.", "Step 3: The resulting product is purified using magnesium sulfate.", "Step 4: Ethyl 2-hydroxy-2-(2-methylphenyl)acetate is then reacted with methyl iodide and sodium borohydride to form ethyl 2-(2-methylphenyl)-2-methoxyacetate.", "Step 5: Ethyl 2-(2-methylphenyl)-2-methoxyacetate is then treated with acetic anhydride and acetic acid to form ethyl 2-(2-methylphenyl)-2-acetoxyacetate.", "Step 6: The final step involves the oxidation of ethyl 2-(2-methylphenyl)-2-acetoxyacetate using hydrogen peroxide to form ethyl 2-hydroxy-2-(2-methylphenyl)acetate." ] } | |
| 62281-72-5 | |
Molecular Formula |
C11H14O3 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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